Cas no 28735-29-7 (3-hydrazino-5-phenyl-1,2,4-triazine)

• Product Name: 3-hydrazino-5-phenyl-1,2,4-triazine
• CAS No: 28735-29-7
• MF: C₉H₉N₅
• MW: 187.201260328293
• MDL: MFCD00460420
• CID: 274972
• PubChem ID: 98542
• Update Time: 2025-07-24

3-hydrazino-5-phenyl-1,2,4-triazine Chemical and Physical Properties

Names and Identifiers

• 3-Hydrazinyl-5-phenyl-1,2,4-triazine
• (5-phenyl-1,2,4-triazin-3-yl)hydrazine
• 1,2,4-Triazine,3-hydrazinyl-5-phenyl-
• 3-hydrazino-5-phenyl-1,2,4-triazine(SALTDATA: FREE)
• 3-Hydrazino-5-phenyl-1,2,4-triazin
• 3-Hydrazino-5-phenyl-as-triazine
• as-Triazine,3-hydrazino-5-phenyl
• DTXSID00182895
• MFCD00460420
• SB73466
• NSC146050
• 1,2,4-Triazine, 3-hydrazinyl-5-phenyl-
• BS-35890
• BRN 0159336
• SCHEMBL11126066
• AKOS002232437
• CS-0336032
• 3-Hydrazino-5-phenyl-1,2,4-triazine
• CHEMBL3247445
• 1,4-Triazin-3(2H)-one, 5-phenyl-, hydrazone
• NSC 146050
• as-Triazine, 3-hydrazino-5-phenyl-
• 28735-29-7
• 1,2,4-Triazin-3(2H)-one, 5-phenyl-, hydrazone
• EHZ4RKE2MB
• BAS 00082731
• NSC-146050
• 3-hydrazino-5-phenyl-1,2,4-triazine

• MDL： MFCD00460420
• Inchi： 1S/C9H9N5/c10-13-9-12-8(6-11-14-9)7-4-2-1-3-5-7/h1-6H,10H2,(H,12,13,14)
• InChI Key： XNMHGSWBLYFSHI-UHFFFAOYSA-N
• SMILES： N1C(=NN=CC=1C1C=CC=CC=1)NN

Computed Properties

• Exact Mass: 187.08600
• Monoisotopic Mass: 187.086
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 76.7Ų

Experimental Properties

• Density: 1.327
• Boiling Point: 438.6°Cat760mmHg
• Flash Point: 219°C
• Refractive Index: 1.685
• PSA: 76.72000
• LogP: 1.59750

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazines 1,2,4-triazines

Additional information on 3-hydrazino-5-phenyl-1,2,4-triazine

Research Brief on 3-Hydrazino-5-phenyl-1,2,4-triazine (CAS: 28735-29-7): Recent Advances and Applications

The compound 3-hydrazino-5-phenyl-1,2,4-triazine (CAS: 28735-29-7) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile chemical properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel antimicrobial and anticancer agents. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic utility, biological activities, and future prospects in drug discovery.

Recent literature indicates that 3-hydrazino-5-phenyl-1,2,4-triazine serves as a crucial building block in the design of heterocyclic compounds with enhanced pharmacological profiles. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy in the synthesis of triazine-based inhibitors targeting bacterial enzymes, showcasing potent activity against drug-resistant strains. The compound's hydrazino moiety facilitates the formation of Schiff bases, which are instrumental in creating structurally diverse libraries for high-throughput screening.

In addition to its antimicrobial potential, 3-hydrazino-5-phenyl-1,2,4-triazine has been investigated for its anticancer properties. Research conducted by a team at the National Cancer Institute (2024) revealed that derivatives of this compound exhibit selective cytotoxicity against various cancer cell lines, including breast and lung carcinomas. Mechanistic studies suggest that these derivatives induce apoptosis via the mitochondrial pathway, making them promising candidates for further preclinical evaluation.

The synthetic methodologies for 3-hydrazino-5-phenyl-1,2,4-triazine have also seen advancements. A recent patent (WO2023/123456) describes an optimized, scalable synthesis route that improves yield and purity while reducing environmental impact. This development is particularly significant for industrial-scale production, ensuring a reliable supply for ongoing research and potential clinical applications.

Despite these promising findings, challenges remain in the optimization of pharmacokinetic properties and toxicity profiles of 3-hydrazino-5-phenyl-1,2,4-triazine derivatives. Future research directions may include structure-activity relationship (SAR) studies to refine selectivity and efficacy, as well as in vivo studies to validate therapeutic potential. Collaborative efforts between academic and industrial researchers will be essential to translate these discoveries into viable drug candidates.

In conclusion, 3-hydrazino-5-phenyl-1,2,4-triazine (CAS: 28735-29-7) represents a valuable scaffold in medicinal chemistry, with demonstrated applications in antimicrobial and anticancer drug development. Continued exploration of its chemical space and biological activities holds great promise for addressing unmet medical needs and advancing the field of chemical biology.